Cas no 84547-92-2 (4-chloro-3-nitro-1H-pyrazole-5-carboxylic Acid)

• Product Name: 4-chloro-3-nitro-1H-pyrazole-5-carboxylic Acid
• CAS No: 84547-92-2
• MF: C₄H₂ClN₃O₄
• MW: 191.529379367828
• MDL: MFCD03419328
• CID: 1029597
• PubChem ID: 135420632
• Update Time: 2025-05-20

4-chloro-3-nitro-1H-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-nitro-1H-pyrazole-3-carboxylic acid
• 4-Chloro-5-nitro-1H-pyrazole-3-carboxylic acid (ACI)
• EN300-83539
• ALBB-021499
• AKOS003235604
• AS-67017
• STK348954
• 84547-92-2
• OJDWLECIBCYADG-UHFFFAOYSA-N
• I10708
• DB-358121
• AKOS000307931
• CS-0060011
• 4-chloro-5-nitro-1H-pyrazole-3-carboxylicacid
• MFCD00475929
• 1H-pyrazole-5-carboxylic acid, 4-chloro-3-nitro-
• MFCD03419328
• 4-chloro-3-nitro-1H-pyrazole-5-carboxylic acid
• Z1816507635
• SCHEMBL2546795
• DTXSID90361430
• 4-chloro-3-nitro-1H-pyrazole-5-carboxylic Acid

• MDL： MFCD03419328
• Inchi： 1S/C4H2ClN3O4/c5-1-2(4(9)10)6-7-3(1)8(11)12/h(H,6,7)(H,9,10)
• InChI Key： OJDWLECIBCYADG-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=C([N+](=O)[O-])NN=1)O

Computed Properties

• Exact Mass: 190.9733832g/mol
• Monoisotopic Mass: 190.9733832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 112Ų

Additional information on 4-chloro-3-nitro-1H-pyrazole-5-carboxylic Acid

4-Chloro-3-Nitro-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 84547-92-2, commonly referred to as 4-chloro-3-nitro-1H-pyrazole-5-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 4-chloro-3-nitro-1H-pyrazole-5-carboxylic acid features a pyrazole ring substituted with a chlorine atom at position 4, a nitro group at position 3, and a carboxylic acid group at position 5. These substituents confer unique electronic and steric properties, making this compound a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery, particularly in the development of anti-tumor agents. Researchers have explored the ability of 4-chloro-3-nitro-1H-pyrazole-5-carboxylic acid to inhibit specific enzymes involved in cancer cell proliferation. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-proliferative activity against several human cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development.

In addition to its pharmaceutical applications, 4-chloro-3-nitro-1H-pyrazole-5-carboxylic acid has shown promise in the field of agrochemistry. Its ability to act as a fungicide has been extensively studied, with recent findings indicating that it can effectively inhibit the growth of plant pathogens such as *Fusarium graminearum* and *Botrytis cinerea*. These results were reported in a 2023 article in *Pest Management Science*, where the compound was compared to existing fungicides, showcasing its superior efficacy under controlled conditions.

The synthesis of 4-chloro-3-nitro-1H-pyrazole-5-carboxylic acid typically involves multi-step reactions, including nitration and chlorination processes. A detailed synthetic route was outlined in a 2022 paper published in *Organic Process Research & Development*, where the authors optimized reaction conditions to achieve high yields and purity. The study emphasized the importance of controlling reaction parameters such as temperature and solvent choice to ensure the formation of the desired product.

From a structural perspective, the presence of both electron-withdrawing groups (the nitro and carboxylic acid groups) and an electron-donating chlorine atom creates a unique electronic environment within the pyrazole ring. This balance of electronic effects is thought to contribute to the compound's bioactivity. Computational studies using density functional theory (DFT) have been conducted to analyze the molecule's electronic properties, providing insights into its reactivity and potential interactions with biological targets.

Moreover, 4-chloro-3-nitro-1H-pyrazole-5-carboxylic acid has been investigated for its potential applications in materials science. Its ability to form coordination complexes with metal ions has been explored for use in catalysis and sensor technologies. A 2023 study published in *Chemistry - A European Journal* demonstrated that this compound can act as a ligand for copper ions, forming stable complexes that exhibit catalytic activity in oxidation reactions.

Despite its numerous applications, the environmental impact of 4-chloro-3-nitro-1H-pyrazole-5-carboxylic acid remains an area of concern. Recent research has focused on assessing its biodegradability and toxicity profiles. A 2023 study conducted by environmental scientists revealed that under aerobic conditions, the compound undergoes partial degradation within 60 days, though further investigation is needed to determine its long-term ecological effects.

In summary, 4-chloro-3-nitro-1H-pyrazole-5-carboxylic acid is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure enables diverse applications in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.